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Compound of Interest

Compound Name: Simeton

Cat. No.: B1214887 Get Quote

Disclaimer: The initial query for "Simeton" did not yield relevant results for a specific chemical

substance. This document pertains to Simethicone, a common anti-foaming agent, assuming

this was the intended substance.

This guide provides essential, immediate safety and logistical information for the handling of

Simethicone in a laboratory setting, tailored for researchers, scientists, and drug development

professionals. The following procedural steps will ensure safe operational handling and

disposal.

Personal Protective Equipment (PPE)
While Simethicone is generally considered to have a low hazard profile, adherence to standard

laboratory safety protocols is crucial to minimize exposure and maintain a safe working

environment.[1]
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PPE Category Recommended Equipment
Specifications and Best
Practices

Eye Protection
Safety glasses with side

shields

Should conform to EN 166

(EU) or ANSI Z87.1 (US)

standards to protect from

potential splashes.[1]

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended for prolonged or

frequent contact.[1]

Body Protection Laboratory coat

A standard, clean, body-

covering laboratory coat

should be worn to protect

against spills.[1]

Respiratory Protection Not generally required

Use a NIOSH-approved

respirator if aerosols or mists

are generated, especially in

poorly ventilated areas.[1][2]

Quantitative Data Summary
Simethicone is characterized by its low volatility and is not classified as a hazardous

substance.[3][4] The following table summarizes its key quantitative properties.
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Property Value

Flash Point 196 °C / 384.8 °F (Closed Cup)[3][5]

Boiling Point > 150 °C / 302 °F[3]

Relative Density 0.98 - 0.995[3]

Acute Oral Toxicity

Very low toxicity if swallowed. Harmful effects

are not anticipated from swallowing small

amounts.[4]

Occupational Exposure Limits Not established.[3][6]

Experimental Protocols: Handling and Disposal
Operational Plan: From Receipt to Use

A structured operational plan ensures consistency and safety throughout the handling process

of Simethicone.

1. Storage:

Keep containers tightly closed when not in use.[7]

Store in a cool, dry, and well-ventilated area.[6][8]

Store away from incompatible materials such as strong oxidizing agents.[3][8]

2. Handling and Use:

Ensure adequate ventilation in the work area; general laboratory ventilation is typically

sufficient.[1][3]

Avoid direct contact with skin and eyes.[1][6]

Minimize the generation of aerosols or mists.[1]

Wash hands thoroughly with soap and water after handling.[1][3]
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Ground all equipment containing the material to prevent static discharge.[5]

First Aid and Emergency Response

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. If irritation persists, seek medical attention.[1][5]

Skin Contact: Wash the affected area with soap and water. Get medical attention if irritation

develops.[1][5]

Inhalation: If vapors or mists are inhaled, move the individual to fresh air. If respiratory

symptoms develop, seek medical attention.[1][5]

Ingestion: Rinse mouth with water. Do not induce vomiting. Adverse effects are unlikely as

Simethicone is not systemically absorbed. If a large amount is ingested or discomfort occurs,

seek medical advice.[1][9]

Disposal Plan

Dispose of contents and containers in accordance with local, regional, and national regulations.

[6][8]

Waste Simethicone: Should be disposed of as chemical waste. Do not empty into drains.[8]

Contaminated PPE: Dispose of used gloves and other contaminated PPE as chemical

waste.

Workflow and Logic Diagrams
The following diagram illustrates the standard operating procedure for handling Simethicone in

a laboratory setting.
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Caption: Workflow for Safe Handling of Simethicone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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